Cas no 155934-40-0 (2-Propenoic acid, 3-methoxy-, ethyl ester, (2Z)-)

2-Propenoic acid, 3-methoxy-, ethyl ester, (2Z)- structure

155934-40-0 structure

Product Name:2-Propenoic acid, 3-methoxy-, ethyl ester, (2Z)-

CAS No:155934-40-0

MF:C₆H₁₀O₃

MW:130.141802310944

CID:6640538

Update Time:2024-01-23

2-Propenoic acid, 3-methoxy-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

- 2-Propenoic acid, 3-methoxy-, ethyl ester, (2Z)-
- Inchi： 1S/C6H10O3/c1-3-9-6(7)4-5-8-2/h4-5H,3H2,1-2H3/b5-4-
- InChI Key： UNONUCVWBGLFIO-PLNGDYQASA-N
- SMILES： C(OCC)(=O)/C=C\OC

Experimental Properties

Density: 0.993±0.06 g/cm3(Predicted)
Boiling Point: 168.0±23.0 °C(Predicted)

2-Propenoic acid, 3-methoxy-, ethyl ester, (2Z)- Production Method

Production Method 1

623-47-2

155934-40-0

36997-05-4

82290-07-1

262293-82-3

Reaction Conditions

1.1 Catalysts: Silver triflate , 2249872-40-8 Solvents: Methanol ; 1 h, 40 °C

Reference

Hydroalkoxylation of terminal and internal alkynes catalyzed by dinuclear gold(I) complexes with bridging Di(N-heterocyclic carbene) ligands

Marcheggiani, Elena; et al, Catalysts, 2020, 10(1),

Production Method 2

623-47-2

155934-40-0

82290-07-1

Reaction Conditions

1.1 Catalysts: Platinum dichloride ; 48 h, rt

Reference

Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters

Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

Production Method 3

623-47-2

155934-40-0

82290-07-1

262293-82-3

Reaction Conditions

1.1 Catalysts: Platinum dichloride ; 12 h, rt

Reference

Platinum- and gold-catalyzed hydroalkoxylation and tetramerization of propiolate esters

Chen, Qian; et al, Catalysis Communications, 2014, 56, 101-105

2-Propenoic acid, 3-methoxy-, ethyl ester, (2Z)- Raw materials

ethyl propiolate

2-Propenoic acid, 3-methoxy-, ethyl ester, (2Z)- Preparation Products

2-Propenoic acid, 3-methoxy-, ethyl ester, (2Z)- Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115

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